(cyclopropylmethyl){1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}amine

• IUPAC Name: N-(cyclopropylmethyl)-1-(4-methyl-2-pyridin-4-ylpyrimidin-5-yl)ethanamine
• InChI: InChI=1S/C16H20N4/c1-11(18-9-13-3-4-13)15-10-19-16(20-12(15)2)14-5-7-17-8-6-14/h5-8,10-11,13,18H,3-4,9H2,1-2H3
• InChI Key: KIJDHRXAAAJDEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NCC2CC2)C3=CC=NC=C3
• Molecular Formula: C16H20N4
• Molecular Weight: 268.36 g/mol

Description

(Cyclopropylmethyl){1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}amine is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as CPME and is synthesized using a specific method. CPME has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various research fields.

Mechanism of Action

The exact mechanism of action of CPME is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells. CPME has been found to target specific proteins and enzymes involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
CPME has been found to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. CPME has also been found to inhibit the formation of new blood vessels, which is essential for the growth and spread of cancer cells. Additionally, CPME has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

CPME has several advantages as a research tool. It is a highly specific compound that can be used to target specific proteins and enzymes involved in various biological processes. Additionally, CPME has been found to have low toxicity, making it a safe compound to use in lab experiments. However, CPME has several limitations. It is a complex compound that requires a multi-step synthesis process, making it difficult to produce in large quantities. Additionally, CPME has limited solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving CPME. One area of research is the development of new synthesis methods that can produce CPME in larger quantities. Additionally, research is needed to further understand the mechanism of action of CPME and its potential applications in various research fields. Further studies are also needed to determine the safety and efficacy of CPME in humans. Finally, research is needed to develop new derivatives of CPME that may have improved properties and potential applications.
Conclusion:
In conclusion, CPME is a chemical compound that has gained significant attention in the field of scientific research. It is synthesized using a specific method and has been extensively studied for its potential applications in various research fields. CPME has several advantages as a research tool, including its specificity and low toxicity. However, it also has several limitations, including its complex synthesis process and limited solubility. Future research is needed to further understand the potential applications of CPME and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of CPME involves a multi-step process that requires the use of several chemical reagents and catalysts. The first step involves the reaction of 4-methyl-2-(4-pyridinyl)-5-pyrimidinylamine with (R)-3-chloro-1-cyclopropyl-1-methylethane in the presence of a base. This results in the formation of an intermediate compound, which is then reacted with 1-(chloromethyl)-4-fluorobenzene in the presence of a palladium catalyst. The final product is obtained by treating the intermediate compound with ammonia in ethanol.

Scientific Research Applications

CPME has been extensively studied for its potential applications in various research fields. It has been found to have significant activity against cancer cells and has been studied for its potential use in cancer treatment. CPME has also been studied for its potential use as a diagnostic tool for various diseases. Additionally, CPME has been studied for its potential use in the treatment of neurological disorders.